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Compound of Interest

Compound Name: Fluometuron-d6

Cat. No.: B12403948 Get Quote

Disclaimer: This document provides a comprehensive overview of the safety data for

Fluometuron-d6 (CAS No. 2030182-29-5). As a specific Safety Data Sheet (SDS) for the

deuterated standard Fluometuron-d6 is not readily available, this guide has been compiled

using data from the non-labeled parent compound, Fluometuron (CAS No. 2164-17-2). The

toxicological and ecotoxicological properties are presumed to be comparable due to the

chemical similarity. This guide is intended for researchers, scientists, and drug development

professionals.

Chemical and Physical Properties
Fluometuron is a selective herbicide belonging to the phenylurea class.[1][2] It appears as a

white to tan crystalline solid or powder.[1][3]
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Property Value Source(s)

Molecular Formula C₁₀H₁₁F₃N₂O [4]

Molecular Weight 232.20 g/mol

Melting Point 163-164.5 °C

Water Solubility 105 mg/L at 20 °C

Vapor Pressure 5 x 10⁻⁶ mmHg at 20 °C

Octanol/Water Partition

Coefficient (log Kow)
2.23

Stability

Stable in water at pH 1 to 13 at

20°C. Hydrolyzed by acid or

base.

Hazard Identification and Classification
Fluometuron is classified as harmful if swallowed and may cause moderate eye and skin

irritation. It is also considered a potential ground water contaminant.

Hazard Class GHS Category Signal Word Hazard Statement

Acute Toxicity (Oral) Category 4 Warning
H302: Harmful if

swallowed

Eye Irritation Category 2 Warning
Causes serious eye

irritation

Skin Irritation Category 2 Warning Causes skin irritation

This classification is based on the Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals.

Toxicological Data
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The primary routes of exposure are dermal and inhalation. Animal studies indicate that target

organs include the spleen, kidneys, and liver.

Acute Toxicity
Endpoint Species Route Value

Classificati
on

Source(s)

LD50 Rat Oral
1,450 - 8,900

mg/kg
Category 4

LD50 Rabbit Dermal
>10,000

mg/kg
Not Classified

LC50 Rat Inhalation >2.07 mg/L Category 4

Irritation and Sensitization
Endpoint Species Result Classification Source(s)

Skin Irritation Rabbit Mild Irritant Category 2

Eye Irritation Rabbit
Induces corneal

opacity
Category 2A

Skin

Sensitization
Guinea Pig Not a sensitizer Not Classified

Ecotoxicological Data
Fluometuron is slightly toxic to fish and aquatic invertebrates.
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Endpoint Species Duration Value Source(s)

LC50 Rainbow Trout 96 hours 30 mg/L

LC50 Bluegill Sunfish 96 hours 48 mg/L

EC50
Daphnia magna

(Water Flea)
48 hours 54 mg/L

LD50
Bobwhite Quail

(Oral)
- >2150 mg/kg

Experimental Protocols
The toxicological and ecotoxicological data presented are typically generated using

standardized test protocols, such as those developed by the Organisation for Economic Co-

operation and Development (OECD). Below are summaries of the methodologies for key

experiments.

Acute Oral Toxicity (OECD 423)
The Acute Toxic Class Method (OECD 423) is a stepwise procedure using a small number of

animals. A starting dose is administered to a group of three animals of a single sex (usually

females). The outcome (mortality or survival) determines the next dosing step. The procedure

continues until the criteria for classification are met, which allows for the estimation of the LD50

and the assignment of a GHS category. Observations for signs of toxicity are made for at least

14 days.

Acute Dermal Toxicity (OECD 402)
This test evaluates the adverse effects of a single dermal application of a substance. The test

substance is applied uniformly to a shaved area (at least 10% of the body surface) of the

animal's skin (typically rats or rabbits) and held in place with a porous gauze dressing for a 24-

hour exposure period. Animals are observed for signs of toxicity for 14 days. The LD50 is

determined based on the mortality observed at different dose levels.

Acute Eye Irritation/Corrosion (OECD 405)
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This test assesses the potential of a substance to cause eye irritation or corrosion. A single

dose of the test substance is applied to one eye of an experimental animal (usually an albino

rabbit), with the other eye serving as a control. The eyes are examined at specific intervals

(e.g., 1, 24, 48, and 72 hours) and scored for lesions of the cornea, iris, and conjunctiva. The

reversibility of the observed effects is also evaluated.

Skin Irritation (OECD 404)
This method determines the potential for a substance to cause reversible inflammatory

changes to the skin. The test substance is applied to a small patch of skin on a test animal

(typically a rabbit) for a period of up to 4 hours. The skin is then observed for signs of erythema

(redness) and edema (swelling) at specified intervals after patch removal, and the reactions are

scored.

Daphnia sp. Acute Immobilisation Test (OECD 202)
This test measures the acute toxicity of a substance to aquatic invertebrates. Young Daphnia

(less than 24 hours old) are exposed to a range of concentrations of the test substance for 48

hours. The number of immobilized Daphnia is recorded at 24 and 48 hours. The EC50 (the

concentration that immobilizes 50% of the Daphnia) is then calculated.

Fish, Acute Toxicity Test (OECD 203)
This test evaluates the acute toxicity of a substance to fish. Fish of a recommended species

are exposed to the test substance in a static, semi-static, or flow-through system for 96 hours.

Mortalities and any sublethal effects are recorded at 24, 48, 72, and 96 hours. The LC50 (the

concentration that is lethal to 50% of the fish) is calculated at the end of the exposure period.

Visualized Workflows and Pathways
Hazard Communication and Safe Handling
The following diagrams illustrate key safety workflows and the hazard classification for

Fluometuron-d6.
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Fluometuron-d6

{Acute Toxicity (Oral) | GHS Category 4 | H302: Harmful if swallowed} {Eye Irritation | GHS Category 2 | Causes serious eye irritation} {Skin Irritation | GHS Category 2 | Causes skin irritation}

GHS07
Exclamation Mark

Signal Word: Warning
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GHS Hazard Classification for Fluometuron-d6.
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Handling Fluometuron-d6 Assess Risk of Exposure
(e.g., splashing, dust)

Wear Safety Glasses
with Side-shields or GogglesEyes

Wear Chemical-resistant Gloves
(e.g., nitrile)

Hands

Wear Laboratory Coat
Body

Use in a Ventilated Area.
Consider Respirator for Dust

Inhalation

Proceed with Work

Click to download full resolution via product page

Personal Protective Equipment (PPE) Selection Workflow.
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Spill of Fluometuron-d6 Occurs

Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)

Contain the Spill
(Use absorbent material for liquids)

Carefully Collect Spilled Material
(Avoid generating dust)

Decontaminate the Area
(Wash with soap and water)

Dispose of Waste
in a Sealed Container

(Follow institutional guidelines)

Report the Incident

Click to download full resolution via product page

Workflow for Responding to a Chemical Spill.

Mechanism of Action
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Fluometuron acts as a selective herbicide by inhibiting photosynthesis in susceptible plants.

Photosystem II (PSII) in Chloroplast

Plastoquinone (PQ) Electron Transport Chain
 e⁻ D1 Protein

(Binding Site)
Blocks e⁻ transfer to

Light Energy

Fluometuron-d6
Binds to

ATP & NADPH Production Photosynthesis
(Plant Growth)

Click to download full resolution via product page

Simplified Mechanism of Fluometuron as a Photosynthesis Inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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